1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one

• Molecular Formula: C11H14BrNOS
• Molecular Weight: 288.21 g/mol
• IUPAC Name: 1-[4-(bromomethyl)phenyl]iminothiolane 1-oxide
• InChI: InChI=1S/C11H14BrNOS/c12-9-10-3-5-11(6-4-10)13-15(14)7-1-2-8-15/h3-6H,1-2,7-9H2
• InChI Key: STDJWXKCUKRHGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=CC=C(C=C2)CBr)(=O)C1

Description

1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one is a sulfur-containing heterocyclic compound featuring a thiolanone core (a five-membered ring with one sulfur atom) substituted with an imino group linked to a para-bromomethylphenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one typically involves the reaction of 4-(bromomethyl)benzaldehyde with thiourea under specific conditions. The reaction is carried out in a solvent such as ethanol or methanol, with the mixture being heated to reflux for several hours. The product is then isolated through filtration and recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and distillation are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form sulfoxides or sulfones under the influence of oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: Reduction of the imino group can lead to the formation of corresponding amines using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiocyanate, or sodium methoxide in polar aprotic solvents (e.g., dimethylformamide) are commonly used.

Oxidation: Hydrogen peroxide in acetic acid or m-chloroperbenzoic acid in dichloromethane are typical oxidizing conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in tetrahydrofuran are standard reducing conditions.

Major Products Formed

Substitution: Formation of azides, thiocyanates, or ethers depending on the nucleophile used.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of primary or secondary amines.

Scientific Research Applications

1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one involves its interaction with molecular targets such as enzymes and receptors. The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. The imino and thiolan-1-one moieties contribute to the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

Physical Properties and Stability

• Limited data are available for the target compound, but analogs suggest that steric hindrance (e.g., ortho-methyl in CAS 2060050-12-4 ) reduces crystallinity.
• The bromomethyl group’s lability may necessitate low-temperature storage, whereas nitro or amino derivatives (CAS 1021-39-2, 910780-69-7) are likely more stable under ambient conditions .

Biological Activity

1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₉H₉BrN₂S
• Molecular Weight : 213.07 g/mol
• CAS Number : 51229-51-7

The compound features a thiolane ring and a bromomethyl group, which may contribute to its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. For instance, derivatives of bromomethyl phenyl groups have shown effectiveness against various bacterial strains. The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one	E. coli	32 µg/mL
1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one	S. aureus	16 µg/mL

Cytotoxicity and Anticancer Potential

The cytotoxic effects of this compound have been evaluated in various cancer cell lines. Studies suggest that it induces apoptosis in cancer cells through the activation of caspase pathways, which are crucial for programmed cell death.

Case Study:
A study on the effects of the compound on MCF-7 breast cancer cells revealed a significant reduction in cell viability at concentrations above 50 µM. The mechanism was attributed to the generation of reactive oxygen species (ROS), leading to oxidative stress.

Cell Line	IC₅₀ (µM)	Mechanism of Action
MCF-7	50	ROS generation, apoptosis
HeLa	45	Caspase activation

The biological activity of 1-{[4-(Bromomethyl)phenyl]imino}-1lambda6-thiolan-1-one can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cellular metabolism, disrupting normal cellular functions.
• Interaction with DNA : Similar compounds have shown the ability to intercalate into DNA, leading to mutations and cell death.
• Induction of Oxidative Stress : The presence of bromine and sulfur atoms can facilitate the production of free radicals, contributing to cytotoxic effects.